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Compound Name:

3-

((Bis(diisopropylamino)phosphino)oxy)

propanenitrile

Cat. No.: B014116 Get Quote

An In-depth Technical Guide on 3-((Bis(diisopropylamino)phosphino)oxy)propanenitrile

This guide provides core information for researchers, scientists, and drug development professionals on

the chemical properties of 3-((Bis(diisopropylamino)phosphino)oxy)propanenitrile, a key reagent in

organic synthesis.

Chemical Identity and Properties
3-((Bis(diisopropylamino)phosphino)oxy)propanenitrile, also known by synonyms such as 2-

Cyanoethyl N,N,N',N'-tetraisopropylphosphorodiamidite, is a versatile phosphitylating agent.[1][2] It

plays a crucial role in the synthesis of various biomolecules, most notably in the solid-phase synthesis

of DNA and RNA oligonucleotides.[2] Its primary function is to selectively phosphorylate hydroxyl

groups, making it an invaluable tool in the creation of nucleosides, carbohydrates, and phospholipids.[2]

The compound is sensitive to moisture and is typically stored at low temperatures, around -20°C, to

maintain its stability.[1]

Data Presentation
The fundamental molecular data for 3-((Bis(diisopropylamino)phosphino)oxy)propanenitrile is

summarized in the table below for clear reference.
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Identifier Value Source

Molecular Formula C₁₅H₃₂N₃OP [1][2][3][4][5][6]

Molecular Weight 301.41 g/mol [1][2][3][5][7]

CAS Number 102691-36-1 [1][2][3][4]

IUPAC Name

3-(bis[di(propan-2-

yl)amino]phosphanyloxy)propane

nitrile

[1][4]

Physical Form Colorless to yellow clear liquid [1][2]

Density 0.949 g/mL at 25 °C [1][2]

Boiling Point ~100 °C at 0.5 mmHg [1][2]

Experimental Protocols & Methodologies
The synthesis of 3-((Bis(diisopropylamino)phosphino)oxy)propanenitrile generally involves the

reaction of tris(diisopropylamino)phosphine with 3-hydroxypropanenitrile.[2] This reaction is typically

catalyzed by 1H-tetrazole in a solvent like dichloromethane.[2] Another synthetic route involves reacting

2-cyanoethyl N,N-diisopropylchlorophosphoramidite with diisopropylamine in an anhydrous solvent.

As this document serves as a high-level guide to the compound's core properties, detailed experimental

protocols are beyond its current scope. For specific synthesis and application methodologies, consulting

primary research literature is recommended.

Logical Relationships and Workflows
Due to the nature of the requested information focusing on the intrinsic properties of a chemical

compound, complex signaling pathways or experimental workflows requiring visualization are not

applicable.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [3-((Bis(diisopropylamino)phosphino)oxy)propanenitrile molecular
weight and formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b014116#3-bis-diisopropylamino-phosphino-oxy-propanenitrile-
molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended

for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we

make no warranties, express or implied, regarding the fitness of this product for every specific

experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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